4-(Methylthio)phenylhydrazine

• CAS RN: 51304-69-9
• Molecular Formula: C7H10N2S
• Molecular Weight: 154.24 g/mol
• IUPAC Name: (4-methylsulfanylphenyl)hydrazine
• InChI: InChI=1S/C7H10N2S/c1-10-7-4-2-6(9-8)3-5-7/h2-5,9H,8H2,1H3
• InChI Key: RMTYJLWDVSGYDC-UHFFFAOYSA-N
• SMILES: CSC1=CC=C(C=C1)NN

Description

4-(Methylthio)phenylhydrazine , also known by its IUPAC name 1-[4-(methylsulfanyl)phenyl]hydrazine hydrochloride , is a chemical compound with the molecular formula C₇H₁₁ClN₂S . It is a solid compound that is typically stored under inert atmospheric conditions at room temperature.

Synthesis Analysis

The synthesis of 4-(Methylthio)phenylhydrazine involves the reaction of an appropriate precursor with hydrazine. Specific synthetic routes may vary, but the key step is the introduction of the methylthio (methylsulfanyl) group onto the phenyl ring. Researchers have explored various methods to achieve this transformation, including substitution reactions and condensation processes. Detailed synthetic protocols can be found in relevant literature.

Molecular Structure Analysis

The molecular structure of 4-(Methylthio)phenylhydrazine consists of a phenyl ring substituted with a methylthio group (–SCH₃) at the para position. The hydrazine moiety (–NH–NH₂) is attached to the phenyl ring. The compound exists as a hydrochloride salt, with the chloride ion balancing the positive charge on the hydrazine nitrogen. Refer to the ChemSpider entry for the detailed chemical structure.

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.